Dimethyl [2-oxo-3-(thiophen-2-yl)propyl]phosphonate

• CAS No.: 52344-48-6
• Molecular Formula: C9H13O4PS
• Molecular Weight: 248.24 g/mol
• IUPAC Name: 1-dimethoxyphosphoryl-3-thiophen-2-ylpropan-2-one
• InChI: InChI=1S/C9H13O4PS/c1-12-14(11,13-2)7-8(10)6-9-4-3-5-15-9/h3-5H,6-7H2,1-2H3
• InChI Key: QYLFCMNVRZLGOZ-UHFFFAOYSA-N
• Canonical SMILES: COP(=O)(CC(=O)CC1=CC=CS1)OC

Description

Dimethyl [2-oxo-3-(thiophen-2-yl)propyl]phosphonate is a useful research compound. Its molecular formula is C9H13O4PS and its molecular weight is 248.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 37.2 g (0.3 -thienyl)acetate mole) dimethyl methylphosphonate (Aldrich) in 400 ml dry tetrahydrofuran was cooled to -78° in a dry nitrogen atmosphere. To the stirred phosphonate solution was added 194 ml of 1.6 M n-butyllithium in hexane solution (Alfa Inorganics, Inc.) dropwise over a period of 18 minutes at such a rate that the reaction temperature never rose above -65°. After an additional 5 minutes stirring at -78°, 23.4 g (0.15 mole) methyl 2-(2 -thienyl)acetate was added dropwise at a rate that kept the reaction temperature less than -70° (20 minutes). After 3.5 hours at -78° the reaction mixture was allowed to warm to ambient temperature, neutralized with 6 ml acetic acid and rotary evaporated to a white gel. The gelatinous material was taken up in 75 ml water the aqueous phase extracted with 100 ml portions of chloroform (3a) the combined organic extracts were backwashed (50 ml H2O), dried (MgSO4), and concentrated (water aspirator) to a crude residue and distilled, b.p. 150-52° (<0.5 mm) to give 4.8 g dimethyl 2-oxo-3-(2-thienyl)propylphosphonate (2a).

Synthesis routes and methods II

Procedure details

A solution of 37.2 g (0.3 mole) dimethyl methylphosphonate (Aldrich) in 400 ml dry tetrahydrofuran was cooled to -78° in a dry nitrogen atmosphere. To the stirred phosphonate solution was added 194 ml of 1.6 M n-butyllithium in hexane solution (Alfa Inorganics, Inc.) dropwise over a period of 18 minutes at such a rate that the reaction temperature never rose above -65°. After an additional 5 minutes stirring at -78°, 23.4 g (0.15 mole) methyl 2-(2-thienyl)acetate was added dropwise at a rate that kept the reaction temperature less than -70° (20 minutes). After 3.5 hours at -78° the reaction mixture was allowed to warm to ambient temperature, neutralized with 6 ml acetic acid and rotary evaporated to a white gel. The gelatinous material was taken up in 75 ml water, the aqueous phase extracted with 100 ml portions of chloroform (3× the combined organic extracts were backwashed (50 ml H2O), dried (MgSO4), and concentrated (water aspirator) to a crude residue and distilled, b.p. 150°-52° (<0.5 mm) to give 4.8 g dimethyl 2-oxo-3(2-thienyl)propylphosphonate (2a).